2-(cyclopentylthio)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C18H27N3OS/c22-18(14-23-16-5-1-2-6-16)20-13-15-8-11-21(12-9-15)17-7-3-4-10-19-17/h3-4,7,10,15-16H,1-2,5-6,8-9,11-14H2,(H,20,22)
• InChI Key: WUARBGYXKBDPSA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)NCC2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C18H27N3OS
• Molecular Weight: 333.5 g/mol

Description

2-(cyclopentylthio)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide, also known as CP-55940, is a synthetic cannabinoid compound that is commonly used in scientific research. This compound is a potent agonist of the cannabinoid receptors, which are found throughout the body and play a crucial role in various physiological processes. CP-55940 has been extensively studied for its potential therapeutic applications and its mechanism of action.

Scientific Research Applications

Antitumor Activity

Research has indicated that derivatives of cyclopentylthio acetamide compounds, including those with similar structural features, have been synthesized and evaluated for their antitumor activity. The synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, including the cyclopentylthio motif, has shown promising inhibitory effects on different cell lines. This suggests potential applications in developing anticancer therapies (Albratty, El-Sharkawy, & Alam, 2017).

Neurodegenerative Diseases

Compounds structurally related to 2-(cyclopentylthio)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide have been investigated for their therapeutic potential against neurodegenerative diseases such as Alzheimer's. A study described the synthesis and biological evaluation of 1H-pyrazolo[3,4-b]pyridine derivatives as selective and potent inhibitors of acetylcholinesterase and amyloid β aggregation, indicating their potential for Alzheimer's disease treatment (Umar et al., 2019).

Insecticidal Properties

The synthesis and evaluation of pyridine derivatives, including those with cyclopentylthio acetamide components, have demonstrated significant insecticidal activity against pests such as the cowpea aphid, Aphis craccivora Koch. This suggests their potential application in agricultural pest control (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).